N-Hexyl-N-(5-methyl-1,3,4-thiadiazol-2-YL)-2-phenylacetamide

• CAS No.: 62347-15-3
• Molecular Formula: C17H23N3OS
• Molecular Weight: 317.5 g/mol
• IUPAC Name: N-hexyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C17H23N3OS/c1-3-4-5-9-12-20(17-19-18-14(2)22-17)16(21)13-15-10-7-6-8-11-15/h6-8,10-11H,3-5,9,12-13H2,1-2H3
• InChI Key: FKZZIILFZITFKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(C1=NN=C(S1)C)C(=O)CC2=CC=CC=C2

Description

N-Hexyl-N-(5-methyl-1,3,4-thiadiazol-2-YL)-2-phenylacetamide is a useful research compound. Its molecular formula is C17H23N3OS and its molecular weight is 317.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(5-Methyl-1,3,4-thiadiazol-2-yl)-hexylamine (5.98 g, 0.03 mole) in toluene (60 ml) was stirred together with triethylamine (4.59 ml) and phenylacetyl chloride (4.64 g, 0.03 mole) and refluxed overnight. Further triethylamine (4.6 ml) and phenylacetyl chloride (4 ml) were added and refluxing was continued for a further 24 hours. The mixture was evaporated to dryness, treated with water and extracted with chloroform. The chloroform extract was washed with 2 N sodium hydroxide solution and with water, and was dried (Na2SO4), filtered and evaporated to yield the title product as an oil, b.p. 190° C./0.1 mm (8.03 g). This was recrystallised from ethanol to give the title compound as a solid, m.p. 90° C.